Cas no 24431-19-4 (1,2-Ethanediamine,1,2-diphenyl-N1,N2-bis(phenylmethyl)-)
24431-19-4 structure
Product Name:1,2-Ethanediamine,1,2-diphenyl-N1,N2-bis(phenylmethyl)-
CAS No:24431-19-4
MF:C28H28N2
MW:392.535326957703
CID:256785
PubChem ID:424656
Update Time:2025-04-19
1,2-Ethanediamine,1,2-diphenyl-N1,N2-bis(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine,1,2-diphenyl-N1,N2-bis(phenylmethyl)-
- N,N'-dibenzyl-1,2-diphenylethane-1,2-diamine
- 1.2-Bis-benzylamino-1.2-diphenyl-aethan
- AC1L9OFR
- N,N'-dibenzyl-1,2-diphenyl-1,4-ethanediamine
- NSC167266
- Oprea1_240201
- SureCN1305451
- NSC-167266
- DTXSID70329871
- SCHEMBL1305451
- 24431-19-4
-
- Inchi: 1S/C28H28N2/c1-5-13-23(14-6-1)21-29-27(25-17-9-3-10-18-25)28(26-19-11-4-12-20-26)30-22-24-15-7-2-8-16-24/h1-20,27-30H,21-22H2
- InChI Key: QEUWNGJNPLRKLR-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=CC=1)C(C1C=CC=CC=1)C(C1C=CC=CC=1)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 392.22544
- Monoisotopic Mass: 392.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- Density: 1.101
- Boiling Point: 535.7°C at 760 mmHg
- Flash Point: 323.2°C
- Refractive Index: 1.623
- PSA: 24.06
1,2-Ethanediamine,1,2-diphenyl-N1,N2-bis(phenylmethyl)- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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